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Compound of Interest

Compound Name: 4-Bromobenzaldehyde-13C6

Cat. No.: B12408855 Get Quote

An In-Depth Technical Guide to 4-Bromobenzaldehyde-¹³C₆: Suppliers, Isotopic Purity, and

Quality Control

For researchers, scientists, and professionals in drug development, the use of stable isotope-

labeled compounds is integral to a wide array of studies, from metabolic flux analysis to

quantitative proteomics. 4-Bromobenzaldehyde-¹³C₆, with its uniformly labeled benzene ring,

serves as a critical building block and internal standard. This technical guide provides a

comprehensive overview of commercially available 4-Bromobenzaldehyde-¹³C₆, focusing on

suppliers, isotopic purity, and detailed experimental protocols for its quality control.

Suppliers and Specifications
The selection of a reliable supplier for isotopically labeled compounds is paramount to ensure

the accuracy and reproducibility of experimental results. Key considerations include the stated

isotopic and chemical purity, the availability of a Certificate of Analysis (CoA), and the supplier's

quality management systems. Below is a summary of prominent suppliers and their product

specifications for 4-Bromobenzaldehyde-¹³C₆.
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Supplier
Product
Name

CAS
Number

Stated
Isotopic
Purity

Stated
Chemical
Purity

Additional
Information

Shimadzu

Chemistry &

Diagnostics

[¹³C₆]-4-

Bromobenzal

dehyde[1]

1037620-59-

9
≥99% ¹³C[1] ≥95%[1]

Certificate of

Analysis

available

upon request.

[1]

Eurisotop (a

subsidiary of

Cambridge

Isotope

Laboratories,

Inc.)

4-

BROMOBEN

ZALDEHYDE

(RING-¹³C₆,

99%)[2]

1037620-59-

9
99%[2] 95%[2]

Offers custom

synthesis

services.

MedChemEx

press

4-

Bromobenzal

dehyde-

¹³C₆[3]

1037620-59-

9

Refer to

CoA[3]

Refer to

CoA[3]

Intended for

research use

only.[3]

LGC

Standards

4-

Bromobenzal

dehyde-

¹³C₆[4]

1037620-59-

9
Not specified Not specified

Provides

certified

reference

materials.

BLD Pharm

4-

Bromobenzal

dehyde-

1,2,3,4,5,6-

¹³C₆[5]

1037620-59-

9
Not specified Not specified -

Experimental Protocols for Quality Control
Upon receipt of 4-Bromobenzaldehyde-¹³C₆, it is crucial to independently verify its identity,

chemical purity, and isotopic enrichment. The following are detailed methodologies for these

essential quality control experiments.
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Determination of Chemical and Isotopic Purity by High-
Resolution Mass Spectrometry (HRMS)
High-resolution mass spectrometry is a powerful technique for confirming the molecular weight

and determining the isotopic distribution of a labeled compound.

Methodology:

Sample Preparation:

Prepare a stock solution of 4-Bromobenzaldehyde-¹³C₆ in a suitable solvent (e.g.,

acetonitrile or methanol) at a concentration of 1 mg/mL.

Dilute the stock solution to a final concentration of 1 µg/mL in the same solvent.

Instrumentation and Parameters:

Mass Spectrometer: A high-resolution mass spectrometer, such as an Orbitrap or TOF

instrument, is required.

Ionization Source: Electrospray ionization (ESI) in positive or negative ion mode.

Mass Range: Scan a mass range that includes the expected masses of the labeled and

any potential unlabeled or partially labeled species (e.g., m/z 150-250).

Resolution: Set the instrument to a high resolution (≥60,000) to resolve the isotopic peaks.

Injection: Infuse the sample directly or via liquid chromatography.

Data Analysis:

Acquire the full scan mass spectrum.

Identify the monoisotopic peak of the fully labeled 4-Bromobenzaldehyde-¹³C₆

([¹³C₆H₅BrO+H]⁺ or [¹³C₆H₅BrO-H]⁻).

Measure the relative intensities of the isotopic peaks corresponding to the unlabeled

(M+0), partially labeled (M+1 to M+5), and fully labeled (M+6) species.
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Calculate the isotopic purity using the following formula: Isotopic Purity (%) = (Intensity of

M+6 peak / Sum of intensities of all isotopic peaks) x 100

Determination of Isotopic Enrichment by Quantitative
Nuclear Magnetic Resonance (qNMR) Spectroscopy
Quantitative ¹³C NMR spectroscopy provides a direct method for determining the isotopic

enrichment at each carbon position.

Methodology:

Sample Preparation:

Accurately weigh approximately 10-20 mg of 4-Bromobenzaldehyde-¹³C₆ and dissolve it in

a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

Add a known amount of an internal standard with a single, well-resolved resonance if

absolute quantification is also desired.

Instrumentation and Parameters:

NMR Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Nucleus: ¹³C.

Pulse Sequence: A quantitative ¹³C NMR experiment with inverse-gated proton decoupling

to suppress the Nuclear Overhauser Effect (NOE) and ensure accurate integration.

Relaxation Delay (d1): Set a long relaxation delay (at least 5 times the longest T₁ of the

carbon nuclei) to ensure full relaxation between scans.

Number of Scans: Acquire a sufficient number of scans to achieve a good signal-to-noise

ratio.

Data Analysis:

Process the ¹³C NMR spectrum, including Fourier transformation, phase correction, and

baseline correction.
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Integrate the signals corresponding to the aromatic carbons of 4-Bromobenzaldehyde-

¹³C₆.

The presence of any small signals corresponding to the unlabeled compound at the

natural abundance of ¹³C can be used to estimate the isotopic enrichment. The isotopic

enrichment is calculated by comparing the integral of the ¹³C-labeled compound's signal to

the sum of the integrals of both the labeled and unlabeled signals.

Workflow for Quality Control of Isotopically Labeled
4-Bromobenzaldehyde-¹³C₆
The following diagram illustrates a typical workflow for the quality control of a commercially

procured isotopically labeled compound.

Quality Control Workflow for 4-Bromobenzaldehyde-¹³C₆
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Caption: Quality Control Workflow for 4-Bromobenzaldehyde-¹³C₆.

This comprehensive guide provides essential information for researchers utilizing 4-

Bromobenzaldehyde-¹³C₆. By carefully selecting suppliers and implementing rigorous quality
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control protocols, scientists can ensure the integrity of their isotopically labeled materials,

leading to more reliable and reproducible experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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